What are the physical and chemical properties of 5-Methylmellein
What are the physical and chemical properties of 5-Methylmellein
For Researchers, Scientists, and Drug Development Professionals
Abstract
5-Methylmellein is a naturally occurring dihydroisocoumarin, a type of phenolic compound, predominantly produced by various species of fungi.[1][2] This technical guide provides an in-depth overview of the physical, chemical, and biological properties of 5-Methylmellein. It includes a summary of its physicochemical characteristics, detailed experimental protocols for its isolation, and an exploration of its known mechanisms of action, particularly its role as an inhibitor of fungal sirtuins and human monoamine oxidase A. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of natural product chemistry, mycology, and drug development.
Physicochemical Properties
5-Methylmellein, also known as 3,4-dihydro-8-hydroxy-3,5-dimethylisocoumarin, is a polyketide that has been isolated from a variety of fungal species, including Didymobotryum rigidum, Fusicoccum amygdalis, and the basidiomycete Inonotus sinensis.[1][3][4] It exists as two enantiomers, (R)-(-)-5-Methylmellein and (S)-(+)-5-Methylmellein. The compound's physical and chemical properties are summarized in the tables below.
Table 1: General and Physical Properties of 5-Methylmellein
| Property | Value | Source |
| Molecular Formula | C₁₁H₁₂O₃ | |
| Molecular Weight | 192.21 g/mol | |
| Appearance | Pale yellow powder or colorless solid | |
| Melting Point | 128-131 °C (hexane) | |
| Solubility | Soluble in DMSO, chloroform, dichloromethane | |
| Optical Rotation | [α]D²¹ = +22.05° (c 0.11, CH₃OH) for (S)-isomer |
Table 2: Chemical and Spectroscopic Data of 5-Methylmellein
| Data Type | Key Features | Source |
| ¹H NMR | δ (ppm): 1.45 (d, J=6.3 Hz, H-3'), 2.17 (s, H-5'), 2.72 (dd, J=12.4, 16.8 Hz, H-4), 3.04 (dd, J=3.6, 16.8 Hz, H-4), 4.75 (m, H-3), 6.77 (d, J=8.5 Hz, H-6), 7.39 (d, J=8.5 Hz, H-7), 10.90 (s, OH-8) | |
| ¹³C NMR | Spectral data available | |
| Mass Spectrometry (MS) | m/z 193.3 [M+H]⁺ (LR-ESI-MS) | |
| Infrared (IR) Spectroscopy | Vapor phase IR spectrum available | |
| UV Spectroscopy | UV data has been used for characterization |
Experimental Protocols
Isolation of 5-Methylmellein from Fungal Cultures
The following is a generalized protocol for the isolation of 5-Methylmellein from fungal cultures, based on methodologies described in the literature.
2.1.1. Fungal Cultivation
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Prepare a suitable liquid culture medium, such as Potato Dextrose Broth (PDB).
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Inoculate the medium with the desired fungal strain (e.g., Didymobotryum rigidum or Inonotus sinensis).
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Incubate the culture on a shaker at a controlled temperature (e.g., 27°C) and agitation speed (e.g., 150-160 rpm) for a specified period (e.g., 2 weeks to 25 days).
2.1.2. Extraction
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Separate the fungal biomass from the culture broth by filtration.
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Extract the culture filtrate multiple times with an organic solvent such as ethyl acetate (EtOAc).
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Extract the mycelium separately with a mixture of chloroform and methanol (e.g., 1:1 v/v).
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Combine the organic extracts and concentrate them under reduced pressure using a rotary evaporator to obtain a crude extract.
2.1.3. Purification
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Subject the crude extract to column chromatography on silica gel.
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Elute the column with a gradient of solvents, such as chloroform-methanol or petroleum ether-acetone, to separate the components into fractions.
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Monitor the fractions using Thin Layer Chromatography (TLC).
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Further purify the fractions containing 5-Methylmellein using additional chromatographic techniques like preparative TLC, Sephadex LH-20 column chromatography, or reversed-phase chromatography (RP-18).
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The final purified compound's identity and purity can be confirmed by spectroscopic methods (NMR, MS) and by measuring its optical rotation.
Biological Activity and Signaling Pathways
5-Methylmellein exhibits a range of biological activities, including antibacterial, antifungal, and cytotoxic effects. Two of its most well-characterized activities are the inhibition of fungal sirtuins and human monoamine oxidase A.
Inhibition of Fungal Sirtuin (SirA)
5-Methylmellein has been identified as an inhibitor of the fungal histone deacetylase (HDAC) SirA in Aspergillus nidulans. Sirtuins are a class of enzymes that play a crucial role in regulating gene expression through the deacetylation of histones. By inhibiting SirA, 5-Methylmellein can modulate the expression of genes involved in various cellular processes, including the production of secondary metabolites.
The inhibition of SirA by 5-Methylmellein leads to an increase in the production of other secondary metabolites by the fungus. This property makes 5-Methylmellein a valuable tool for discovering novel bioactive compounds from fungi.
Inhibition of Human Monoamine Oxidase A (hMAO-A)
(S)-5-Methylmellein has been identified as a potent and reversible competitive inhibitor of human monoamine oxidase A (hMAO-A). MAO-A is an enzyme responsible for the degradation of neurotransmitters such as serotonin, norepinephrine, and dopamine. The inhibition of MAO-A can lead to an increase in the levels of these neurotransmitters in the brain, which is a therapeutic strategy for treating depression and other neuropsychiatric disorders.
(S)-5-Methylmellein exhibits a higher inhibitory activity against hMAO-A (IC₅₀ = 5.31 µM) compared to hMAO-B (IC₅₀ = 9.15 µM). Molecular docking studies suggest that the (S)-isomer has a higher binding affinity for hMAO-A than the (R)-isomer. In silico pharmacokinetic analyses have indicated that 5-Methylmellein has high gastrointestinal absorption and blood-brain barrier permeability, making it a promising candidate for further investigation as a central nervous system drug.
Conclusion
5-Methylmellein is a multifaceted natural product with significant biological activities. Its well-defined physical and chemical properties, coupled with established isolation protocols, provide a solid foundation for further research. The compound's ability to modulate fungal secondary metabolism through sirtuin inhibition presents exciting opportunities for the discovery of new natural products. Furthermore, its potent and selective inhibition of hMAO-A highlights its potential as a lead compound in the development of novel therapeutics for neuropsychiatric disorders. This guide serves as a comprehensive starting point for scientists and researchers interested in exploring the full potential of 5-Methylmellein.
